Cas no 143722-91-2 (2-Piperazinone,1,4-diacetyl-)

• Product Name: 2-Piperazinone,1,4-diacetyl-
• CAS No: 143722-91-2
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 108477
• PubChem ID: 45099917
• Update Time: 2025-04-18

2-Piperazinone,1,4-diacetyl- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone,1,4-diacetyl-
• 1,4-DIACETYLPIPERAZIN-2-ONE
• 1-(2-METHYLPROPANOYL)PIPERAZINE-2,5-DIONE
• DTXSID40668204
• 143722-91-2

• Inchi： 1S/C8H12N2O3/c1-6(11)9-3-4-10(7(2)12)8(13)5-9/h3-5H2,1-2H3
• InChI Key： XEANCMPPVKCPFV-UHFFFAOYSA-N
• SMILES： O=C1CN(C(C)=O)CCN1C(C)=O

Computed Properties

• Exact Mass: 184.08486
• Monoisotopic Mass: 184.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.7A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1.2

Experimental Properties

• PSA: 57.69